Cas no 536974-71-7 (2-Naphthalenemethanol, 6-(phenylmethoxy)-)

2-Naphthalenemethanol, 6-(phenylmethoxy)- structure
536974-71-7 structure
Product Name:2-Naphthalenemethanol, 6-(phenylmethoxy)-
CAS No:536974-71-7
MF:C18H16O2
MW:264.318445205688
CID:356641
PubChem ID:21976870
Update Time:2025-04-19

2-Naphthalenemethanol, 6-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenemethanol, 6-(phenylmethoxy)-
    • (6-phenylmethoxynaphthalen-2-yl)methanol
    • [6-(benzyloxy)naphthalen-2-yl]methanol
    • (6-Benzyloxy -naphthalen-2-yl)-methanol
    • SCHEMBL3231630
    • 536974-71-7
    • VXABPELGAXGGCA-UHFFFAOYSA-N
    • (6-Benzyloxy-naphthalen-2-yl)-methanol
    • DTXSID50621027
    • Inchi: 1S/C18H16O2/c19-12-15-6-7-17-11-18(9-8-16(17)10-15)20-13-14-4-2-1-3-5-14/h1-11,19H,12-13H2
    • InChI Key: VXABPELGAXGGCA-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC2C=C(CO)C=CC=2C=1

Computed Properties

  • Exact Mass: 264.11508
  • Monoisotopic Mass: 264.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46
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